4-methyl-2-{4-[2-(2H-1,2,3-triazol-2-yl)ethyl]piperazin-1-yl}-1,3-benzothiazole

• CAS: 2640955-27-5
• Molecular Formula: C16H20N6S
• Molecular Weight: 328.4 g/mol
• SMILES: CC1=C2C(=CC=C1)SC(=N2)N3CCN(CC3)CCN4N=CC=N4
• InChI: InChI=1S/C16H20N6S/c1-13-3-2-4-14-15(13)19-16(23-14)21-10-7-20(8-11-21)9-12-22-17-5-6-18-22/h2-6H,7-12H2,1H3
• InChIKey: GQXCNKTXZZVWGE-UHFFFAOYSA-N

4-methyl-2-{4-[2-(2H-1,2,3-triazol-2-yl)ethyl]piperazin-1-yl}-1,3-benzothiazole (CAS 2640955-27-5) is a synthetic small molecule belonging to the benzothiazole-piperazine-triazole hybrid class. Compounds in this structural family have been investigated in medicinal chemistry for potential anticancer and antimicrobial applications.

Procurement Landscape for 4-methyl-2-{4-[2-(2H-1,2,3-triazol-2-yl)ethyl]piperazin-1-yl}-1,3-benzothiazole (CAS 2640955-27-5)

4-methyl-2-{4-[2-(2H-1,2,3-triazol-2-yl)ethyl]piperazin-1-yl}-1,3-benzothiazole (CAS 2640955-27-5) is a synthetic small molecule belonging to the benzothiazole-piperazine-triazole hybrid class. Compounds in this structural family have been investigated in medicinal chemistry for potential anticancer and antimicrobial applications [1]. The molecule features a 4-methyl-1,3-benzothiazole core linked via a piperazine spacer to a 2H-1,2,3-triazole moiety, a connectivity pattern that distinguishes it from regioisomeric 1,2,4-triazole-containing analogs [2]. As of the knowledge cutoff, no primary research article, patent, or curated authoritative database entry was identified that reports quantitative biological, physicochemical, or stability data specifically for this compound under its CAS number.

Class context Reported anticancer/antimicrobial screening in hybrid class

Data availability No public quantitative bioactivity or property data for this CAS

Structural distinction 2H-1,2,3-triazole regioisomer; activity may differ from 1,2,4-triazole analogs

• [1] Aouad, M. R.; Soliman, M. A.; Alharbi, M. O.; Bardaweel, S. K.; Sahu, P. K.; Al-Sheikh Ali, A.; Messali, M.; Rezki, N.; Al-Soud, Y. A. Design, Synthesis and Anticancer Screening of Novel Benzothiazole-Piperazine-1,2,3-Triazole Hybrids. Molecules 2018, 23, 2788. View Source
• [2] ChemBase Record: 3-{4-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]piperazin-1-yl}-1,2-benzothiazole (CBID:567713). View Source

Substitution Risk Analysis for 4-methyl-2-{4-[2-(2H-1,2,3-triazol-2-yl)ethyl]piperazin-1-yl}-1,3-benzothiazole in Research Procurement

For research compounds within the benzothiazole-piperazine-triazole class, generic substitution is not scientifically justified without compound-specific data. The position and nature of substituents on the benzothiazole ring (e.g., 4-methyl vs. 6-methyl or unsubstituted) and the regiochemistry of the triazole linkage (2H-1,2,3-triazol-2-yl vs. 1H-1,2,4-triazol-5-yl) are known to produce divergent biological activity profiles across structurally related series [1]. In the absence of disclosed potency, selectivity, solubility, and metabolic stability data for CAS 2640955-27-5, procurement decisions carry inherent uncertainty; any claim that an in-class analog can serve as a drop-in replacement is unsupported by publicly available evidence.

Benzothiazole substituent position (4-methyl vs. 6-methyl or unsubstituted) may shift activity profile

Triazole regiochemistry (2H-1,2,3 vs. 1H-1,2,4) is known to produce divergent biological responses in related series

No disclosed potency, solubility, or metabolic stability data; generic substitution is unsupported

• [1] Aouad, M. R.; Soliman, M. A.; Alharbi, M. O.; Bardaweel, S. K.; Sahu, P. K.; Al-Sheikh Ali, A.; Messali, M.; Rezki, N.; Al-Soud, Y. A. Design, Synthesis and Anticancer Screening of Novel Benzothiazole-Piperazine-1,2,3-Triazole Hybrids. Molecules 2018, 23, 2788. View Source

Quantitative Differentiation Evidence for 4-methyl-2-{4-[2-(2H-1,2,3-triazol-2-yl)ethyl]piperazin-1-yl}-1,3-benzothiazole

Absence of Public Quantitative Comparator Data for Target Compound

A systematic search of primary literature, patents, and authoritative databases (PubChem, ChemBase, ChemSrc, Google Patents) did not yield any publication, patent example, or curated record containing quantitative biological, physicochemical, ADMET, or stability data for 4-methyl-2-{4-[2-(2H-1,2,3-triazol-2-yl)ethyl]piperazin-1-yl}-1,3-benzothiazole (CAS 2640955-27-5). The closest publicly documented structural analog, 2-{4-[2-(2H-1,2,3-triazol-2-yl)ethyl]piperazin-1-yl}-1,3-benzothiazole (C₁₅H₁₈N₆S, lacking the 4-methyl substituent), is listed in vendor catalogs but similarly lacks disclosed activity data . A regioisomeric comparator, 3-{4-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]piperazin-1-yl}-1,2-benzothiazole, has computed LogP of 2.48 and polar surface area of 50.08 Ų [1], but no head-to-head experimental comparison has been published. Consequently, no quantitative differentiation claim can be substantiated for CAS 2640955-27-5 relative to any analog.

Data availability

Data to verify

No quantitative bioactivity, ADMET, or stability data found in public domain

Procurement requires de novo data generation; closest analog also lacks activity data

Computed LogP and PSA available only for regioisomeric comparator

Evidence Dimension	Publicly available quantitative bioactivity or property data
Target Compound Data	No data found in public domain
Comparator Or Baseline	2-{4-[2-(2H-1,2,3-triazol-2-yl)ethyl]piperazin-1-yl}-1,3-benzothiazole (des-methyl analog): no quantitative data found; 3-{4-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]piperazin-1-yl}-1,2-benzothiazole: computed LogP 2.48, PSA 50.08 Ų [1]
Quantified Difference	Not calculable; target compound lacks any public quantitative data point
Conditions	Public domain database and literature search (cutoff: current knowledge date)

Why This Matters

Without any quantitative comparator data, scientific selection or procurement of this compound cannot be evidence-driven; users must either generate data de novo or rely on vendor-provided characterization that is not publicly verifiable.

• [1] ChemBase Record: 3-{4-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]piperazin-1-yl}-1,2-benzothiazole (CBID:567713). Computed properties: LogP 2.48, Topological Polar Surface Area 50.08 Ų. View Source

Appropriate Use Scenarios for 4-methyl-2-{4-[2-(2H-1,2,3-triazol-2-yl)ethyl]piperazin-1-yl}-1,3-benzothiazole Given Current Evidence Limitations

De Novo Characterization and Structure-Activity Relationship (SAR) Exploration

This compound may serve as a starting point for in-house medicinal chemistry programs exploring benzothiazole-piperazine-triazole hybrids. The 4-methyl substitution on the benzothiazole core is a structural variable whose impact on target binding, cellular potency, and pharmacokinetics has not been disclosed. Procurement is appropriate only when the end user has established assay cascades and is prepared to generate all primary pharmacological and ADMET data de novo [1].

Regioisomeric Comparator Studies

The 2H-1,2,3-triazol-2-yl connectivity distinguishes this compound from the more common 1H-1,2,4-triazole regioisomers described in the literature [1]. It may be procured as a tool to investigate the influence of triazole regiochemistry on target engagement, provided that matched molecular pairs with regioisomeric comparators are synthesized and tested in parallel.

Negative Control or Chemical Probe Validation

If a structurally related benzothiazole-piperazine-triazole analog has been identified as a hit in a screening campaign, CAS 2640955-27-5 could be procured alongside the hit compound to probe the contribution of the 4-methyl group to observed activity. This requires comparative testing under identical assay conditions, which has not been reported publicly.

Application

Selection Property

Validation Focus

SAR exploration / de novo characterization

Uncharacterized scaffold; requires in-house assay cascades

Generate primary pharmacology and ADMET data

Regioisomeric comparator studies

2H-1,2,3-triazole connectivity vs. 1H-1,2,4 regioisomers

Impact of triazole regioisomerism on target engagement (requires matched pairs)

Negative control / chemical probe validation

Use alongside hit compound to probe 4-methyl group contribution

Comparative testing under identical assay conditions

• [1] Aouad, M. R.; Soliman, M. A.; Alharbi, M. O.; Bardaweel, S. K.; Sahu, P. K.; Al-Sheikh Ali, A.; Messali, M.; Rezki, N.; Al-Soud, Y. A. Design, Synthesis and Anticancer Screening of Novel Benzothiazole-Piperazine-1,2,3-Triazole Hybrids. Molecules 2018, 23, 2788. View Source